dimethyl 2-(4-(1H-tetrazol-1-yl)benzamido)terephthalate
Description
Dimethyl 2-(4-(1H-tetrazol-1-yl)benzamido)terephthalate is a chemical compound with the molecular formula C18H15N5O5 . It is a product offered by several chemical suppliers.
Synthesis Analysis
The synthesis of tetrazole derivatives, such as dimethyl 2-(4-(1H-tetrazol-1-yl)benzamido)terephthalate, has been a subject of interest in medicinal chemistry . Tetrazoles are used in various fields such as agriculture, photography, and photoimaging . The most direct and convenient route to 5-substituted-1H-tetrazoles is [2+3]-cycloaddition between a nitrile and an azide .Molecular Structure Analysis
The molecular structure of dimethyl 2-(4-(1H-tetrazol-1-yl)benzamido)terephthalate can be characterized by NMR and MS analysis . The structure is based on a tetrazole ring, which is a five-membered aromatic ring with four nitrogen atoms and one carbon atom .Scientific Research Applications
- The synthesized compound has been screened for antibacterial activity. Tetrazole moieties, like those present in this compound, are promising agents due to their ability to substitute carboxylic acid groups, enhance lipophilicity, and improve bioavailability . Investigating its effectiveness against bacterial strains could lead to novel antimicrobial drugs.
- The compound was also evaluated for its anticancer properties. Tetrazole-containing molecules have shown promise in cancer research . Further studies could explore its impact on specific cancer cell lines and potential mechanisms of action.
- Tuberculosis (TB) remains a global health challenge. The synthesized compound was tested for antitubercular activity. TB is interconnected with cancer, and finding compounds that address both diseases is crucial . Investigating its effects on Mycobacterium tuberculosis could provide valuable insights.
- Biphenyl tetrazole, a structural motif found in this compound, is commonly used in hypertension treatment . High blood pressure has been associated with chronic infections, making this area of research relevant .
- Computational docking studies were performed on targeted enzymes, including P38 MAP kinase protein. These studies help predict how the compound interacts with specific proteins, aiding drug design and optimization .
- Although not directly related to this compound, the methodology used for its synthesis could find broader applications. Sustainable construction of differentially-functionalized 1,2,4-triazoles has implications in drug discovery and chemical synthesis .
Antibacterial Activity
Anticancer Potential
Antitubercular Properties
Hypertension Treatment
In Silico Docking Studies
Sustainable Synthesis of Triazoles
properties
IUPAC Name |
dimethyl 2-[[4-(tetrazol-1-yl)benzoyl]amino]benzene-1,4-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O5/c1-27-17(25)12-5-8-14(18(26)28-2)15(9-12)20-16(24)11-3-6-13(7-4-11)23-10-19-21-22-23/h3-10H,1-2H3,(H,20,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZOANLBKPUDNAR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)C2=CC=C(C=C2)N3C=NN=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
dimethyl 2-(4-(1H-tetrazol-1-yl)benzamido)terephthalate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-[(cyanoacetyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxylate](/img/structure/B2677494.png)
![4-fluoro-N-[4-(2-phenylethynyl)phenyl]benzenesulfonamide](/img/structure/B2677495.png)
![N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide](/img/structure/B2677496.png)
